Cas no 89203-48-5 (Acetic acid, trifluoro-, 4-methoxybutyl ester)

Acetic acid, trifluoro-, 4-methoxybutyl ester structure
89203-48-5 structure
Product Name:Acetic acid, trifluoro-, 4-methoxybutyl ester
CAS No:89203-48-5
MF:C7H11F3O3
MW:200.155653238297
CID:608988
PubChem ID:71322669
Update Time:2025-04-19

Acetic acid, trifluoro-, 4-methoxybutyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, trifluoro-, 4-methoxybutyl ester
    • 4-methoxybutyl 2,2,2-trifluoroacetate
    • 4-Methoxybutyl trifluoroacetate
    • 89203-48-5
    • DTXSID90752329
    • Inchi: 1S/C7H11F3O3/c1-12-4-2-3-5-13-6(11)7(8,9)10/h2-5H2,1H3
    • InChI Key: JTSMPHYYTJXRAB-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OCCCCOC)(F)F

Computed Properties

  • Exact Mass: 200.06602869g/mol
  • Monoisotopic Mass: 200.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų
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